Cas no 887890-25-7 (3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methylphenyl)thiourea)

• Product Name: 3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methylphenyl)thiourea
• CAS No: 887890-25-7
• MF: C₂₀H₂₁N₃OS
• MW: 351.46524310112
• CID: 6123490
• PubChem ID: 7136866
• Update Time: 2025-08-04

3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methylphenyl)thiourea
• Thiourea, N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-N'-(3-methylphenyl)-
• F0667-0017
• 1-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(3-methylphenyl)thiourea
• AKOS024594603
• 1-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(m-tolyl)thiourea
• AB00671765-01
• 887890-25-7

• Inchi： 1S/C20H21N3OS/c1-13-4-3-5-17(10-13)22-20(25)21-9-8-16-12-15-7-6-14(2)11-18(15)23-19(16)24/h3-7,10-12H,8-9H2,1-2H3,(H,23,24)(H2,21,22,25)
• InChI Key： UHXZRXFNLXZCGI-UHFFFAOYSA-N
• SMILES： N(CCC1=CC2=C(NC1=O)C=C(C)C=C2)C(NC1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 351.14053348g/mol
• Monoisotopic Mass: 351.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on 3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methylphenyl)thiourea

3-2-(7-Methyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-1-(3-Methylphenyl)Thiourea: A Comprehensive Overview

The compound with CAS No. 887890-25-7, known as 3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl and 1-(3-methylphenyl)thiourea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The thiourea functional group in this compound plays a crucial role in its chemical reactivity and biological activity. Thioureas are known for their ability to form stable complexes with metal ions, which can be exploited in catalysis and drug design. The 7-methyl substituent on the quinolinone ring adds further complexity to the molecule, influencing its electronic properties and bioavailability. This substitution pattern is particularly important in modulating the compound's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a variety of methodologies. For instance, researchers have employed cross-coupling reactions and organocatalytic strategies to construct the quinolinone moiety. These methods not only enhance the yield but also improve the purity of the final product, which is critical for downstream applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent antimicrobial activity, particularly against Gram-positive bacteria, due to its ability to disrupt bacterial cell membranes. Additionally, studies have demonstrated its potential as an anticancer agent, with selective cytotoxicity against various cancer cell lines. The quinolinone core is believed to contribute significantly to these effects by targeting key enzymes involved in cellular metabolism.

The 3-methylphenyl group attached to the thiourea moiety further enhances the compound's pharmacokinetic properties. This substitution improves its solubility and bioavailability, making it a more viable candidate for therapeutic applications. Recent research has also explored its potential as a neuroprotective agent, with studies indicating its ability to mitigate oxidative stress and inflammation in neuronal cells.

From a structural perspective, the molecule's heterocyclic framework provides a platform for further functionalization. Researchers are actively investigating the impact of additional substituents on its biological activity. For example, introducing electron-withdrawing groups on the quinolinone ring could enhance its binding affinity to specific protein targets, thereby improving its therapeutic efficacy.

In conclusion, 3-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl and 1-(3-methylphenyl)thiourea represent a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its application portfolio, this compound holds immense potential in the field of medicinal chemistry.